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Compound of Interest

1-(3-Bromo-2-
Compound Name:
hydroxyphenyl)ethanone

Cat. No.: B157580

Technical Guide: 1-(3-Bromo-2-
hydroxyphenyl)ethanone

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the procurement, properties, and
synthesis of 1-(3-Bromo-2-hydroxyphenyl)ethanone (CAS No. 1836-05-1), a key building
block in pharmaceutical and chemical research.

Overview and Availability

1-(3-Bromo-2-hydroxyphenyl)ethanone is a substituted acetophenone derivative. Its
chemical structure, featuring a bromine and a hydroxyl group on the phenyl ring, makes it a
versatile intermediate for the synthesis of more complex molecules. The compound is
commercially available from a range of suppliers, catering to both small-scale research and
larger-scale development needs.

Supplier and Purchasing Information

The following table summarizes prominent suppliers of 1-(3-Bromo-2-
hydroxyphenyl)ethanone. Availability and pricing are subject to change and may vary based
on purity and quantity.
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. . Available ]
Supplier Purity . Price (USD) Notes
Quantities
$28.75 (250 mg),  Ships in 10 days
Sigma-Aldrich 97% 250mg, 19,59 $34.50 (1 g), from Aldrich
$69.00 (5 g)[1] Partner.[1]
Special offers
may be available
BLD Pharm - - Request a Quote )
for online orders.
[2]
Connects with
] Starting from various
ChemicalBook 99% grams
$1.00/g[3] manufacturers.
[3]
Lists multiple
suppliers

Guidechem

1g, 59, 10g, 504,
100g, 5009

Request a Quote

including Hebei
Yanxi Chemical
Co.,Ltd.[4]

SynQuest

Laboratories, Inc.

Request a Quote

Listed on
Guidechem.[4]

Accela ChemBio
Co.,Ltd.

Request a Quote

Listed on

ChemicalBook.

[3]

Shanghai
Hanhong
Scientific
Co.,Ltd.

Request a Quote

Listed on

ChemicalBook.

[3]

Technical Specifications

Key technical data for 1-(3-Bromo-2-hydroxyphenyl)ethanone are provided below.
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Property Value Source
CAS Number 1836-05-1 [11[31[5]
Molecular Formula C8H7Bro2 [31[5]
Molecular Weight 215.04 g/mol [31[5]
Purity >97% to 99% [11[3]

White to Pale-yellow to Yellow-
Appearance , - [1]
brown Solid or Liquid

Storage Temperature Room Temperature [1]

XPYYOCANFXTCKX-
INChl Key [1]
UHFFFAOYSA-N

MDL Number MFCD08236725 [3]

Experimental Protocols: Synthesis

Several methods for the synthesis of 1-(3-Bromo-2-hydroxyphenyl)ethanone have been
reported. Below are summaries of common laboratory-scale preparations.

Synthesis from 2-Bromophenol

This two-step process involves the acetylation of 2-bromophenol followed by a Fries
rearrangement.

o Acetylation of 2-Bromophenol: A solution of 2-bromophenol (10.0 g, 57.8 mmol) in anhydrous
dichloromethane (50 mL) is treated with acetyl chloride (5.0 g, 63.6 mmol) and triethylamine
(4.67 mL, 63.6 mmol). The reaction mixture is stirred at room temperature for 1 hour. The
solvent is then removed under reduced pressure to yield 2'-bromophenyl acetate.[3]

» Fries Rearrangement: The resulting ester is dissolved in 1,2-dichlorobenzene (100 mL), and
aluminum trichloride (11.3 g, 84.9 mmol) is added. The mixture is heated to 140°C and
stirred for 3 hours.[3]
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Workup and Purification: After cooling, the reaction is quenched with ice and 10%
hydrochloric acid. The organic phase is separated, and the aqueous phase is extracted with
dichloromethane. The combined organic phases are dried and concentrated. The crude
product is purified by crystallization from hexane to remove the para-substituted by-product,
followed by silica gel column chromatography to afford the pure 1-(3-bromo-2-
hydroxyphenyl)ethanone.[3]

Bromination of 1-(2-hydroxyphenyl)ethanone

This method utilizes N-Bromosuccinimide (NBS) as a brominating agent.

Reaction Setup: N-Bromosuccinimide (5.25 g, 29.5 mmol) is added at 0°C to a mixture of 1-
(2-hydroxyphenyl)ethanone (4.00 g, 29.5 mmol) and diisopropylamine (0.42 mL, 2.95 mmol)
in carbon disulfide (50 mL).[4]

Reaction Execution: The mixture is stirred for 1 hour at room temperature.[4]

Workup and Purification: Water is added to the reaction mixture, and the product is extracted
with ethyl acetate. The organic extract is washed, dried, and concentrated. The residue is
then purified by silica gel column chromatography to yield the final product.[4]

Related Signaling Pathway Analysis

While direct studies on the signaling pathways affected by 1-(3-Bromo-2-
hydroxyphenyl)ethanone are limited, research on a structurally related compound, 1-(5-
bromo-2-hydroxy-4-methoxyphenyl)ethanone [SE1], provides insights into potential biological
activities. This compound has been shown to suppress pro-inflammatory responses in
activated microglia by inhibiting the NF-kB and MAPK signaling pathways.[6] The inhibition of
these pathways leads to a reduction in the production of inflammatory mediators such as nitric
oxide, prostaglandin E2, and various pro-inflammatory cytokines.[6]
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Caption: Inhibition of pro-inflammatory pathways by a related compound.

Procurement Workflow

The process of acquiring 1-(3-Bromo-2-hydroxyphenyl)ethanone for research purposes

typically follows the workflow illustrated below.
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Caption: General workflow for chemical procurement.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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